Cas no 2679860-31-0 (rac-(1R,3R)-2,2-dimethyl-3-(trifluoroacetamido)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(trifluoroacetamido)cyclopropane-1-carboxylic acid
• CAS No: 2679860-31-0
• MF: C₈H₁₀F₃NO₃
• MW: 225.16511297226
• CID: 5927758
• PubChem ID: 165936416
• Update Time: 2025-06-12

rac-(1R,3R)-2,2-dimethyl-3-(trifluoroacetamido)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(trifluoroacetamido)cyclopropane-1-carboxylic acid
• 2679860-31-0
• EN300-7022309

• Inchi： 1S/C8H10F3NO3/c1-7(2)3(5(13)14)4(7)12-6(15)8(9,10)11/h3-4H,1-2H3,(H,12,15)(H,13,14)/t3-,4-/m0/s1
• InChI Key： KAVBQOULJDKVDX-IMJSIDKUSA-N
• SMILES： FC(C(N[C@H]1[C@@H](C(=O)O)C1(C)C)=O)(F)F

Computed Properties

• Exact Mass: 225.06127767g/mol
• Monoisotopic Mass: 225.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(trifluoroacetamido)cyclopropane-1-carboxylic acid

Recent Advances in the Study of rac-(1R,3R)-2,2-dimethyl-3-(trifluoroacetamido)cyclopropane-1-carboxylic acid (CAS: 2679860-31-0)

In recent years, the compound rac-(1R,3R)-2,2-dimethyl-3-(trifluoroacetamido)cyclopropane-1-carboxylic acid (CAS: 2679860-31-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This cyclopropane derivative, characterized by its unique trifluoroacetamido and carboxylic acid functional groups, has shown promising potential in various therapeutic applications, including enzyme inhibition and drug design. The compound's stereochemistry and structural features make it a valuable scaffold for the development of novel bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of rac-(1R,3R)-2,2-dimethyl-3-(trifluoroacetamido)cyclopropane-1-carboxylic acid. The researchers employed a multi-step synthetic route to achieve high enantiomeric purity and yield. The compound's inhibitory activity against specific enzymes, such as proteases and kinases, was evaluated using in vitro assays. The results demonstrated significant potency, suggesting its potential as a lead compound for further optimization in drug discovery programs.

Another notable research effort, detailed in Bioorganic & Medicinal Chemistry Letters, focused on the structural modifications of rac-(1R,3R)-2,2-dimethyl-3-(trifluoroacetamido)cyclopropane-1-carboxylic acid to enhance its pharmacokinetic properties. The study highlighted the importance of the trifluoroacetamido group in improving metabolic stability and membrane permeability. Molecular docking simulations further revealed the compound's binding interactions with target proteins, providing insights into its mechanism of action.

In addition to its therapeutic potential, rac-(1R,3R)-2,2-dimethyl-3-(trifluoroacetamido)cyclopropane-1-carboxylic acid has also been investigated for its role in chemical biology. A recent publication in ACS Chemical Biology described its use as a probe to study enzyme-substrate interactions in complex biological systems. The compound's fluorescent derivatives enabled real-time monitoring of enzymatic activity, offering a powerful tool for mechanistic studies.

Despite these advancements, challenges remain in the clinical translation of rac-(1R,3R)-2,2-dimethyl-3-(trifluoroacetamido)cyclopropane-1-carboxylic acid. Issues such as scalability of synthesis, off-target effects, and formulation stability need to be addressed in future research. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and unlock the full potential of this compound.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(trifluoroacetamido)cyclopropane-1-carboxylic acid (CAS: 2679860-31-0) represents a promising candidate for drug development and chemical biology applications. Ongoing research continues to shed light on its diverse biological activities and therapeutic possibilities, paving the way for innovative treatments in the years to come.